Cas no 1339564-71-4 (2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1339564-71-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6387613
• PubChem ID: 63963504
• Update Time: 2025-06-08

2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid
• 1H-Pyrazole-5-acetic acid, α,α,1-trimethyl-
• 2-methyl-2-(2-methylpyrazol-3-yl)propanoic acid
• CS-0223066
• AKOS013279261
• EN300-1137846
• 1339564-71-4
• 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoicacid

• Inchi： 1S/C8H12N2O2/c1-8(2,7(11)12)6-4-5-9-10(6)3/h4-5H,1-3H3,(H,11,12)
• InChI Key： HPCOKBKBEIYXOI-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1C)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 306.0±17.0 °C(Predicted)
• pka: 4.13±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1339564-71-4) and Its Emerging Applications in Chemical Biology

2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid, identified by the CAS number 1339564-71-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their broad spectrum of biological activities. The presence of a methyl group at the alpha position and a 1-methylpyrazole moiety at the beta position contributes to its distinctive chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The 1-methylpyrazol-5-yl substituent in the molecular structure of 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid plays a crucial role in modulating its interactions with biological targets. Pyrazole derivatives are known to exhibit inhibitory effects on various enzymes and receptors, which has led to their exploration as intermediates in the synthesis of novel therapeutic agents. Recent studies have highlighted the potential of this compound in modulating inflammatory pathways, making it a valuable asset in the development of anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid has shown promise in other therapeutic areas. For instance, research has indicated that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. The molecular framework of this compound allows for selective binding to specific biological targets, which enhances its therapeutic efficacy while minimizing off-target effects.

The synthesis of 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyrazole core. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative techniques in drug development.

Recent advancements in computational chemistry have further accelerated the discovery and optimization of 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid derivatives. Molecular modeling studies have revealed insights into the binding modes of this compound with various biological targets, providing a rational basis for structure-based drug design. These computational tools have enabled researchers to predict and fine-tune the pharmacokinetic properties of the compound, thereby enhancing its potential as a lead molecule for drug development.

The pharmacological profile of 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid has been extensively evaluated through in vitro and in vivo studies. These investigations have demonstrated its ability to modulate key signaling pathways involved in inflammation, pain, and neurodegeneration. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications, ranging from chronic inflammatory diseases to neuroprotective therapies.

In conclusion, 2-methyl-2-(1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1339564-71-4) represents a significant advancement in the field of chemical biology. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.